Cas no 1806982-90-0 (5-Bromo-2-nitropyridine-3-methanol)

• Product Name: 5-Bromo-2-nitropyridine-3-methanol
• CAS No: 1806982-90-0
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4900851
• Update Time: 2025-10-31

5-Bromo-2-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-nitropyridine-3-methanol

• Inchi： 1S/C6H5BrN2O3/c7-5-1-4(3-10)6(8-2-5)9(11)12/h1-2,10H,3H2
• InChI Key： KCXMLACIUJCDGX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9

Additional information on 5-Bromo-2-nitropyridine-3-methanol

5-Bromo-2-Nitropyridine-3-Methanol: A Comprehensive Overview

5-Bromo-2-nitropyridine-3-methanol (CAS No. 1806982-90-0) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The CAS No. 1806982-90-0 designation uniquely identifies this compound within the chemical database, ensuring precise reference in scientific literature and industrial applications.

The molecular structure of 5-bromo-2-nitropyridine-3-methanol is defined by a pyridine ring system with three substituents: a bromine atom at position 5, a nitro group at position 2, and a hydroxymethyl group at position 3. This arrangement imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical transformations. The pyridine ring serves as a rigid framework, while the bromine atom introduces electron-withdrawing effects, enhancing the compound's reactivity in certain reactions. The nitro group, known for its strong electron-withdrawing nature, further modulates the electronic environment of the molecule, making it an attractive substrate for synthetic chemists.

Recent advancements in synthetic methodologies have enabled efficient routes to 5-bromo-2-nitropyridine-3-methanol. Researchers have explored both traditional and modern techniques, including nucleophilic aromatic substitution and radical-based reactions, to synthesize this compound with high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing microwave-assisted synthesis to expedite the formation of this compound. Such innovations not only enhance the scalability of production but also pave the way for its broader application in pharmaceutical research.

The pharmacological potential of 5-bromo-2-nitropyridine-3-methanol has been a focal point of recent investigations. Preclinical studies have highlighted its ability to modulate key biological pathways associated with inflammation and oxidative stress. A research team from the University of California reported that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes, which are central to inflammatory responses. Furthermore, its antioxidant properties suggest potential applications in neurodegenerative diseases where oxidative stress plays a pivotal role.

In the realm of materials science, 5-bromo-2-nitropyridine-3-methanol has shown promise as a precursor for advanced functional materials. Its ability to undergo various cross-coupling reactions makes it an ideal building block for constructing complex molecular architectures. For example, researchers at MIT have utilized this compound as a key intermediate in the synthesis of metalloorganic frameworks (MOFs), which exhibit exceptional gas adsorption capabilities. These findings underscore its versatility across diverse scientific disciplines.

From an environmental standpoint, understanding the ecological impact of 5-bromo-2-nitropyridine-3-methanol is crucial for sustainable practices. Studies conducted by environmental chemists have assessed its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that while it exhibits moderate persistence in aquatic environments, its degradation products are non-toxic and do not pose significant risks to aquatic ecosystems when handled responsibly.

In conclusion, 5-bromo-2-nitropyridine-3-methanol (CAS No. 1806982-90) stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile reactivity, and promising applications across multiple fields make it a subject of continued scientific exploration. As research progresses, this compound is expected to contribute significantly to advancements in drug discovery and materials innovation.